2-amino-6-benzyl-7-methyl-5-oxo-4-(pyridin-4-yl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-6-benzyl-7-methyl-5-oxo-4-pyridin-4-yl-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C22H18N4O2/c1-14-11-18-20(22(27)26(14)13-15-5-3-2-4-6-15)19(16-7-9-25-10-8-16)17(12-23)21(24)28-18/h2-11,19H,13,24H2,1H3
• InChI Key: VTMMQXRFVLJFHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=NC=C3)C(=O)N1CC4=CC=CC=C4
• Molecular Formula: C22H18N4O2
• Molecular Weight: 370.4 g/mol
• CAS No.: 612053-01-7

Description

The structure features:

• 2-Amino group: Enhances hydrogen-bonding capacity and reactivity.
• 3-Cyano group: Contributes to electron-withdrawing effects and molecular polarity.
• 6-Benzyl group: Adds lipophilicity and steric bulk.
• 7-Methyl group: Modulates steric and electronic properties.
• 5-Oxo moiety: Stabilizes the fused-ring system via keto-enol tautomerism.

Biological Activity

2-Amino-6-benzyl-7-methyl-5-oxo-4-(pyridin-4-yl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a complex organic compound known for its unique structural features that combine a pyridine ring with a pyran ring. This compound belongs to the class of pyrano[3,2-c]pyridine derivatives, which have been recognized for their diverse biological activities and potential applications in medicinal chemistry. Research into its biological activity is ongoing, with various studies exploring its pharmacological properties.

The compound has the following chemical characteristics:

• Molecular Formula : C22H18N4O2
• Molecular Weight : 370.41 g/mol
• CAS Number : 607696-52-6

The presence of functional groups such as amino, carbonitrile, and ketone contribute to its chemical reactivity and biological interactions.

Biological Activity

Research indicates that compounds within this class exhibit significant biological activities, including:

Anticancer Activity

A study highlighted the potential anticancer properties of related pyrano[3,2-c]pyridine derivatives. These compounds demonstrated inhibitory effects on cancer cell lines, suggesting a promising avenue for further exploration in cancer therapy .

Anti-inflammatory Effects

Research on similar compounds has shown notable anti-inflammatory activity. For instance, derivatives with structural similarities were found to effectively suppress COX-2 activity, which is critical in inflammatory processes .

Antiviral and Immunological Activity

Some related compounds have been reported to possess antiviral properties and immunosuppressive effects. These activities could be attributed to their ability to interfere with viral replication or modulate immune responses .

Case Studies and Research Findings

• Study on Anticancer Properties : A comparative analysis of various pyrano[3,2-c]pyridine derivatives indicated that certain compounds exhibited differential abilities to inhibit the growth of specific cancer cell lines. The study used in vitro assays to evaluate cell viability and proliferation .
• Anti-inflammatory Research : A review summarized recent developments in the synthesis and biological evaluation of pyrimidine derivatives showing anti-inflammatory effects. The findings suggested that these compounds could serve as potential leads for developing new anti-inflammatory drugs .
• Mechanistic Insights : Although detailed mechanistic studies on 2-amino-6-benzyl-7-methyl-5-oxo-4-(pyridin-4-yl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile are lacking, structural analogs have been evaluated for their binding affinity to various targets. These studies provide insights into how structural modifications can enhance biological activity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations

The target compound’s key differentiating features lie in its 4-(pyridin-4-yl) and 6-benzyl substituents. Below is a comparative analysis of substituents in related pyrano-pyridine derivatives:

Compound ID (Evidence)	4-Position Substituent	6-Position Substituent	Molecular Formula (Evidence Source)
Target Compound	Pyridin-4-yl	Benzyl	Likely C25H23N4O2*
	2,3-Dimethoxyphenyl	3-Pyridinylmethyl	C24H22N4O4
	4-Hydroxyphenyl	3-Pyridinylmethyl	C23H19N4O3
	4-Methoxyphenyl	Benzo[1,3]dioxol-5-ylmethyl	C27H22N4O5
	2,3-Dimethoxyphenyl	3-Pyridinylmethyl	C24H22N4O4

*Estimated based on substituent contributions.

Key Observations :

• Aromatic vs.
• Lipophilicity : The 6-benzyl group in the target increases lipophilicity compared to 3-pyridinylmethyl () or benzo[1,3]dioxol-5-ylmethyl ().

Physicochemical Properties

Comparative data for selected analogs:

Compound ID (Evidence)	Melting Point (°C)	IR Peaks (cm⁻¹)	Notable NMR Signals (δ, ppm)
	232–236	2191 (C≡N), 1636 (C=O)	Not reported
	170.7–171.2	Not reported	11.49 (s, NH), 2.14 (s, CH3)
	232–235	2200 (C≡N), 1658 (C=O)	3.77 (s, OCH3), 4.25 (s, CH)
	219–222	Not reported	3.08 (s, CH3), 4.32 (s, CH)

Trends :

• Melting Points : Bulky substituents (e.g., benzyl, benzo[1,3]dioxol-5-ylmethyl) correlate with higher melting points (e.g., ).
• Spectral Signatures: Cyano (C≡N) and carbonyl (C=O) IR peaks appear consistently near 2200 and 1650 cm⁻¹, respectively. NMR signals for methyl and aromatic protons align with substituent patterns .